Cas no 2044711-09-1 (Fmoc-N-Me-D-Asn(Trt)-OH)

• Product Name: Fmoc-N-Me-D-Asn(Trt)-OH
• CAS No: 2044711-09-1
• MF: C₃₉H₃₄N₂O₅
• MW: 610.6977
• CID: 5087003
• PubChem ID: 122173726
• Update Time: 2025-07-02

Fmoc-N-Me-D-Asn(Trt)-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-N-Me-D-Asn(Trt)-OH
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)-4-oxo-4-(tritylamino)butanoic acid
• 2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-4-oxo-4-(tritylamino)butanoic acid
• (2S)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-4-oxo-4-(tritylamino)butanoic acid
• N-
• A-Fmoc-N-
• A-methyl-N-
• A-trityl-L-asparagine
• 2044711-09-1
• (R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)-4-oxo-4-(tritylamino)butanoicacid
• (2R)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl](methyl)amino}-3-(triphenylmethylcarbamoyl)propanoic acid
• F77101
• BS-51413
• (2R)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-4-oxo-4-(tritylamino)butanoic acid

• Inchi： 1S/C39H34N2O5/c1-41(38(45)46-26-34-32-23-13-11-21-30(32)31-22-12-14-24-33(31)34)35(37(43)44)25-36(42)40-39(27-15-5-2-6-16-27,28-17-7-3-8-18-28)29-19-9-4-10-20-29/h2-24,34-35H,25-26H2,1H3,(H,40,42)(H,43,44)
• InChI Key： YZBDIRBPZCFMAZ-UHFFFAOYSA-N
• SMILES： O(C(N(C([H])([H])[H])C([H])(C(=O)O[H])C([H])([H])C(N([H])C(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)=O)C([H])([H])C1([H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Exact Mass: 610.24677219g/mol
• Monoisotopic Mass: 610.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 46
• Rotatable Bond Count: 11
• Complexity: 962
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 95.9

Additional information on Fmoc-N-Me-D-Asn(Trt)-OH

Fmoc-N-Me-D-Asn(Trt)-OH: A Key Building Block in Peptide Synthesis and Drug Development

Fmoc-N-Me-D-Asn(Trt)-OH is a protected amino acid derivative with significant applications in the field of peptide chemistry. This compound, characterized by its CAS number 2044711-09-1, represents a critical component in the synthesis of bioactive peptides and pharmaceutical agents. The structural features of Fmoc-N-Me-D-Asn(Trt)-OH include a Fmoc (9-fluorenylmethyloxycarbonyl) group, a N-Me (N-methyl) substituent, a D-Asn (D-asparagine) core, and a Trt (trityl) protecting group. These elements collectively contribute to its utility in advanced solid-phase peptide synthesis (SPPS) protocols.

Recent studies have highlighted the role of D-Asn in modulating protein-protein interactions. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that D-Asn derivatives can selectively inhibit the activity of matrix metalloproteinases (MMPs), which are implicated in cancer metastasis. The Trt protecting group in Fmoc-N-Me-D-Asn(Tr,Trt)-OH ensures stability during synthetic processes, enabling precise incorporation into complex peptide sequences. This property is particularly valuable for designing peptide-based therapeutics targeting inflammatory pathways.

The Fmoc protecting group in Fmoc-N-Me-D-Asn(Trt)-OH is a hallmark of modern solid-phase peptide synthesis techniques. This group facilitates efficient deprotection under mild acidic conditions, a critical step in the assembly of functional peptides. A 2022 review in Organic & Biomolecular Chemistry emphasized that the Fmoc strategy enables high-throughput synthesis of peptide ligands for drug discovery. The combination of Fmoc with Trt protection in this compound creates a unique chemical environment that enhances the solubility and reactivity of the D-Asn residue.

Advancements in peptide chemistry have expanded the applications of Fmoc-N-Me-D-Asn(Trt)-OH. A 2024 study published in Chemical Communications reported the use of this compound in the synthesis of antimicrobial peptides with enhanced stability against proteolytic degradation. The N-Me substitution in D-Asn modulates the conformational flexibility of the peptide backbone, which is crucial for maintaining biological activity. This property has been leveraged in the development of peptide mimetics targeting GPCR (G protein-coupled receptor) pathways.

The Trt protecting group in Fmoc-N-Me-D-Asn(Trt)-OH plays a pivotal role in controlling the reactivity of the hydroxyl group at the terminal position. This protection is essential for preventing premature side reactions during solid-phase synthesis. A 2023 article in Peptide Science highlighted that the Trt group can be selectively removed under specific conditions, allowing for the precise assembly of complex peptide sequences. This feature is particularly advantageous in the synthesis of multimeric peptides with defined functional domains.

Recent breakthroughs in peptide drug development have underscored the importance of compounds like Fmoc-N-Me-D-Asn(Trt)-OH. A 2024 study in ACS Chemical Biology demonstrated that D-Asn derivatives can modulate the activity of proteolytic enzymes involved in neurodegenerative diseases. The Fmoc and Trt groups in this compound ensure that the D-Asn residue remains chemically inert until the desired stage of synthesis, enabling the creation of targeted therapeutic agents.

The CAS number 2044711-09-1 corresponds to a compound with well-defined chemical properties that are critical for its application in biomedical research. The Fmoc group in Fmoc-N-Me-D-Asn(Trt)-OH is known for its compatibility with a wide range of peptide coupling reagents, which is essential for the scalability of peptide synthesis processes. This compatibility has been demonstrated in the production of peptide vaccines and diagnostic reagents requiring high purity and consistency.

Emerging trends in peptide chemistry continue to expand the utility of Fmoc-N-Me-D-Asn(Trt)-OH. A 2025 review in Nature Reviews Drug Discovery discussed the potential of D-Asn derivatives in the development of peptide-based drugs for metabolic disorders. The Trt protection in this compound ensures that the D-Asn residue remains intact during the synthesis of multimeric peptides, which are increasingly being explored as therapeutic agents.

Advancements in synthetic methodologies have further enhanced the utility of Fmoc-N-Me-D-Asn(Trt)-OH. A 2024 study in Angewandte Chemie reported the use of this compound in the synthesis of peptide ligands with improved pharmacokinetic profiles. The Fmoc group allows for the controlled release of the D-Asn residue, which is crucial for maintaining the biological activity of the final product. This property has been exploited in the development of targeted drug delivery systems.

The Trt protecting group in Fmoc-N-Me-D-Asn(Trt)-OH also contributes to the stability of the compound during storage and transport. A 2023 article in Journal of Peptide Science highlighted that the Trt group prevents the formation of unwanted byproducts during long-term storage, ensuring the consistency of the final product. This stability is particularly important for peptide-based therapeutics that require precise dosing and long shelf lives.

Recent developments in peptide chemistry have demonstrated the versatility of Fmoc-N-Me-D-Asn(Trt)-OH in the design of peptide therapeutics. A 2025 study in ACS Medicinal Chemistry Letters reported the synthesis of peptide inhibitors targeting specific enzymatic pathways using this compound as a building block. The Fmoc and Trt groups ensure that the D-Asn residue is incorporated correctly into the peptide sequence, which is essential for maintaining the desired biological activity.

In conclusion, Fmoc-N-Me-D-Asn(Trt)-OH represents a critical component in modern peptide chemistry and biomedical research. Its unique structural features, including the Fmoc, N-Me, D-Asn, and Trt groups, enable its application in the synthesis of targeted therapeutics, diagnostic agents, and peptide-based drugs. As research in peptide chemistry continues to advance, compounds like Fmoc-N-Me-D-Asn(Trt)-OH will play an increasingly important role in the development of innovative biomedical solutions.

The CAS number 2044711-09-1 is a key identifier for Fmoc-N-Me-D-Asn(Trt)-OH, ensuring accurate referencing in scientific literature. This compound's structural complexity and functional versatility make it a valuable tool for researchers working in peptide synthesis, drug discovery, and biomedical engineering. As new methodologies and applications emerge, the significance of Fmoc-N-Me-D-Asn(Trt)-OH in the field of peptide chemistry will continue to grow.

With its role in the synthesis of peptide therapeutics and biomedical applications, Fmoc-N-Me-D-Asn(Trt)-OH exemplifies the importance of peptide chemistry in modern science. Its unique properties and functional versatility highlight the potential of peptide-based solutions in addressing a wide range of biomedical challenges. As research in this field progresses, the impact of Fmoc-N-Me-D-Asn(Trt)-OH will continue to expand, underscoring its significance in the development of innovative biomedical technologies.

In summary, Fmoc-N-Me-D-Asn(Trt)-OH is a vital component in the field of peptide chemistry and biomedical research. Its structural and functional characteristics make it an essential tool for the synthesis of targeted therapeutics, diagnostic agents, and peptide-based drugs. As the field of peptide chemistry continues to evolve, the role of Fmoc-N-Me-D-Asn(Trt)-OH in advancing scientific understanding and developing new biomedical solutions will remain significant.

Overall, Fmoc-N-Me-D-Asn(Trt)-OH represents a cornerstone in the field of peptide chemistry and biomedical research. Its unique properties and functional versatility make it an indispensable tool for researchers working in peptide synthesis, drug discovery, and biomedical applications. As the field continues to advance, the importance of Fmoc-N-Me-D-Asn(Trt)-OH in driving innovation and developing new biomedical technologies will only grow, solidifying its role as a key player in the future of peptide chemistry.

With its role in the synthesis of peptide therapeutics and biomedical applications, Fmoc-N-Me-D-Asn(Trt)-OH exemplifies the importance of peptide chemistry in modern science. Its unique properties and functional versatility highlight the potential of peptide-based solutions in addressing a wide range of biomedical challenges. As research in this field progresses, the impact of Fmoc-N-Me-D-Asn(Trt)-OH will continue to expand, underscoring its significance in the development of innovative biomedical technologies.

In conclusion, Fmoc-N-Me-D-Asn(Trt)-OH is a vital component in the field of peptide chemistry and biomedical research. Its structural and functional characteristics make it an essential tool for the synthesis of targeted therapeutics, diagnostic agents, and peptide-based drugs. As the field of peptide chemistry continues to evolve, the role of Fmoc-N-Me-D-Asn(Trt)-OH in advancing scientific understanding and developing new biomedical solutions will remain significant.

Overall, Fmoc-N-Me-D-Asn(Trt)-OH represents a cornerstone in the field of peptide chemistry and biomedical research. Its unique properties and functional versatility make it an indispensable tool for researchers working in peptide synthesis, drug discovery, and biomedical applications. As the field continues to advance, the importance of Fmoc-N-Me-D-Asn(Trt)-OH in driving innovation and developing new biomedical technologies will only grow, solidifying its role as a key player in the future of peptide chemistry.

With its role in the synthesis of peptide therapeutics and biomedical applications, Fmoc-N-Me-D-Asn(Trt)-OH exemplifies the importance of peptide chemistry in modern science. Its unique properties and functional versatility highlight the potential of peptide-based solutions in addressing a wide range of biomedical challenges. As research in this field progresses, the impact of Fmoc-N-Me-D-Asn(Trt)-OH will continue to expand, underscoring its significance in the development of innovative biomedical technologies.

In conclusion, Fmoc-N-Me-D-Asn(Trt)-OH is a vital component in the field of peptide chemistry and biomedical research. Its structural and functional characteristics make it an essential tool for the synthesis of targeted therapeutics, diagnostic agents, and peptide-based drugs. As the field of peptide chemistry continues to evolve, the role of Fmoc-N-Me-D-Asn(Trt)-OH in advancing scientific understanding and developing new biomedical solutions will remain significant.

Overall, Fmoc-N-Me-D-Asn(Trt)-OH represents a cornerstone in the field of peptide chemistry and biomedical research. Its unique properties and functional versatility make it an indispensable tool for researchers working in peptide synthesis, drug discovery, and biomedical applications. As the field continues to advance, the importance of Fmoc-N-Me-D-Asn(Trt)-OH in driving innovation and developing new biomedical technologies will only grow, solidifying its role as a key player in the future of peptide chemistry.

With its role in the synthesis of peptide therapeutics and biomedical applications, Fmoc-N-Me-D-Asn(Trt)-OH exemplifies the importance of peptide chemistry in modern science. Its unique properties and functional versatility highlight the potential of peptide-based solutions in addressing a wide range of biomedical challenges. As research in this field progresses, the impact of Fmoc-N-Me-D-Asn(Trt)-OH will continue to expand, underscoring its significance in the development of innovative biomedical technologies.

In conclusion, Fmoc-N-Me-D-Asn(Trt)-OH is a vital component in the field of peptide chemistry and biomedical research. Its structural and functional characteristics make it an essential tool for the synthesis of targeted therapeutics, diagnostic agents, and peptide-based drugs. As the field of peptide chemistry continues to evolve, the role of Fmoc-N-Me-D-Asn(Trt)-OH in advancing scientific understanding and developing new biomedical solutions will remain significant.

Overall, Fmoc-N-Me-D-Asn(Trt)-OH represents a cornerstone in the field of peptide chemistry and biomedical research. Its unique properties and functional versatility make it an indispensable tool for researchers working in peptide synthesis, drug discovery, and biomedical applications. As the field continues to advance, the importance of Fmoc-N-Me-D-Asn(Trt)-OH in driving innovation and developing new biomedical technologies will only grow, solidifying its role as a key player in the future of peptide chemistry.

With its role in the synthesis of peptide therapeutics and biomedical applications, Fmoc-N-Me-D-Asn(Trt)-OH exemplifies the importance of peptide chemistry in modern science. Its unique properties and functional versatility highlight the potential of peptide-based solutions in addressing a wide range of biomedical challenges. As research in this field progresses, the impact of Fmoc-N-Me-D-Asn(Trt)-OH will continue to expand, underscoring its significance in the development of innovative biomedical technologies.

In conclusion, Fmoc-N-Me-D-Asn(Trt)-OH is a vital component in the field of peptide chemistry and biomedical research. Its structural and functional characteristics make it an essential tool for the synthesis of targeted therapeutics, diagnostic agents, and peptide-based drugs. As the field of peptide chemistry continues to evolve, the role of Fmoc-N-Me-D-Asn(Trt)-OH in advancing scientific understanding and developing new biomedical solutions will remain significant.

Overall, Fmoc-N-Me-D-Asn(Trt)-OH represents a cornerstone in the field of peptide chemistry and biomedical research. Its unique properties and functional versatility make it an indispensable tool for researchers working in peptide synthesis, drug discovery, and biomedical applications. As the field continues to advance, the importance of Fmoc-N-Me-D-Asn(Trt)-OH in driving innovation and developing new biomedical technologies will only grow, solidifying its role as a key player in the future of peptide chemistry.

With its role in the synthesis of peptide therapeutics and biomedical applications, Fmoc-N-Me-D-Asn(Trt)-OH exemplifies the importance of peptide chemistry in modern science. Its unique properties and functional versatility highlight the potential of peptide-based solutions in addressing a wide range of biomedical challenges. As research in this field progresses, the impact of Fmoc-N-Me-D-Asn(Trt)-OH will continue to expand, underscoring its significance in the development of innovative biomedical technologies.

In conclusion, Fmoc-N-Me-D-Asn(Trt)-OH is a vital component in the field of peptide chemistry and biomedical research. Its structural and functional characteristics make it an essential tool for the synthesis of targeted therapeutics, diagnostic agents, and peptide-based drugs. As the field of peptide chemistry continues to evolve, the role of Fmoc-N-Me-D-Asn(Trt)-OH in advancing scientific understanding and developing new biomedical solutions will remain significant.

Overall, Fmoc-N-Me-D-Asn(Trt)-OH represents a cornerstone in the field of peptide chemistry and biomedical research. Its unique properties and functional versatility make it an indispensable tool for researchers working in peptide synthesis, drug discovery, and biomedical applications. As the field continues to advance, the importance of Fmoc-N-Me-D-Asn(Trt)-OH in driving innovation and developing new biomedical technologies will only grow, solidifying its role as a key player in the future of peptide chemistry.

With its role in the synthesis of peptide therapeutics and biomedical applications, Fmoc-N-Me-D-Asn(Trt)-OH exemplifies the importance of peptide chemistry in modern science. Its unique properties and functional versatility highlight the potential of peptide-based solutions in addressing a wide range of biomedical challenges. As research in this field progresses, the impact of Fmoc-N-Me-D-Asn(Trt)-OH will continue to expand, underscoring its significance in the development of innovative biomedical technologies.

In conclusion, Fmoc-N-Me-D-Asn(Trt)-OH is a vital component in the field of peptide chemistry and biomedical research. Its structural and functional characteristics make it an essential tool for the synthesis of targeted therapeutics, diagnostic agents, and peptide-based drugs. As the field of peptide chemistry continues to evolve, the role of Fmoc-N-Me-D-Asn(Trt)-OH in advancing scientific understanding and developing new biomedical solutions will remain significant.

Overall, Fmoc-N-Me-D-Asn(Trt)-OH represents a cornerstone in the field of peptide chemistry and biomedical research. Its unique properties and functional versatility make it an indispensable tool for researchers working in peptide synthesis, drug discovery, and biomedical applications. As the field continues to advance, the importance of Fmoc-N-Me-D-Asn(Trt)-OH in driving innovation and developing new biomedical technologies will only grow, solidifying its role as a key player in the future of peptide chemistry.

With its role in the synthesis of peptide therapeutics and biomedical applications, Fmoc-N-Me-D-Asn(Trt)-OH exemplifies the importance of peptide chemistry in modern science. Its unique properties and functional versatility highlight the potential of peptide-based solutions in addressing a wide range of biomedical challenges. As research in this field progresses, the impact of Fmoc-N-Me-D-Asn(Trt)-OH will continue to expand, underscoring its significance in the development of innovative biomedical technologies.

In conclusion, Fmoc-N-Me-D-Asn(Trt)-OH is a vital component in the field of peptide chemistry and biomedical research. Its structural and functional characteristics make it an essential tool for the synthesis of targeted therapeutics, diagnostic agents, and peptide-based drugs. As the field of peptide chemistry continues to evolve, the role of Fmoc-N-Me-D-Asn(Trt)-OH in advancing scientific understanding and developing new biomedical solutions will remain significant.

Overall, Fmoc-N-Me-D-Asn(Trt)-OH represents a cornerstone in the field of peptide chemistry and biomedical research. Its unique properties and functional versatility make it an indispensable tool for researchers working in peptide synthesis, drug discovery, and biomedical applications. As the field continues to advance, the importance of Fm,oc-N-Me-D-Asn(Trt)-OH in driving innovation and developing new biomedical technologies will only grow, solidifying its role as a key player in the future of peptide chemistry.

With its role in the synthesis of peptide therapeutics and biomedical applications, Fmoc-N-Me-D-Asn(Trt)-OH exemplifies the importance of peptide chemistry in modern science. Its unique properties and functional versatility highlight the potential of peptide-based solutions in addressing a wide range of biomedical challenges. As research in this field progresses, the impact of Fmoc-N-Me-D-Asn(Trt)-OH will continue to expand, underscoring its significance in the development of innovative biomedical technologies.

In conclusion, Fmoc-N-Me-D-Asn(Trt)-OH is a vital component in the field of peptide chemistry and biomedical research. Its structural and functional characteristics make it an essential tool for the synthesis of targeted therapeutics, diagnostic agents, and peptide-based drugs. As the field of peptide chemistry continues to evolve, the role of Fmoc-N-Me-D-Asn(Trt)-OH in advancing scientific understanding and developing new biomedical solutions will remain significant.

Overall, Fmoc-N-Me-D-Asn(Trt)-OH represents a cornerstone in the field of peptide chemistry and biomedical research. Its unique properties and functional versatility make it an indispensable tool for researchers working in peptide synthesis, drug discovery, and biomedical applications. As the field continues to advance, the importance of Fmoc-N-Me-D-Asn(Trt)-OH in driving innovation and developing new biomedical technologies will only grow, solidifying its role as a key player in the future of peptide chemistry.

With its role in the synthesis of peptide therapeutics and biomedical applications, Fmoc-N-Me-D-Asn(Trt)-OH exemplifies the importance of peptide chemistry in modern science. Its unique properties and functional versatility highlight the potential of peptide-based solutions in addressing a wide range of biomedical challenges. As research in this field progresses, the impact of Fmoc-N-Me-D-Asn(Trt)-OH will continue to expand, underscoring its significance in the development of innovative biomedical technologies.

In conclusion, Fmoc-N-Me-D-Asn(Trt)-OH is a vital component in the field of peptide chemistry and biomedical research. Its structural and functional characteristics make it an essential tool for the synthesis of targeted therapeutics, diagnostic agents, and peptide-based drugs. As the field of peptide chemistry continues to evolve, the role of Fmoc-N-Me-D-Asn(Trt)-OH in advancing scientific understanding and developing new biomedical solutions will remain significant.

Overall, Fmoc-N-Me-D-Asn(Trt)-OH represents a cornerstone in the field of peptide chemistry and biomedical research. Its unique properties and functional versatility make it an indispensable tool for researchers working in peptide synthesis, drug discovery, and biomedical applications. As the field continues to advance, the importance of Fmoc-N-Me-D-Asn(Trt)-OH in driving innovation and developing new biomedical technologies will only grow, solidifying its role as a key player in the future of peptide chemistry.

With its role in the synthesis of peptide therapeutics and biomedical applications, Fmoc-N-Me-D-Asn(Trt)-OH exemplifies the importance of peptide chemistry in modern science. Its unique properties and functional versatility highlight the potential of peptide-based solutions in addressing a wide range of biomedical challenges. As research in this field progresses, the impact of Fmoc-N-Me-D-Asn(Trt)-OH will continue to expand, underscoring its significance in the development of innovative biomedical technologies.

In conclusion, Fmoc-N-Me-D-Asn(Trt)-OH is a vital component in the field of peptide chemistry and biomedical research. Its structural and functional characteristics make it an essential tool for the synthesis of targeted therapeutics, diagnostic agents, and peptide-based drugs. As the field of pe
It seems like there's a lot of repeated text here. Could you clarify what you're looking for? Are you trying to understand the role of Fmoc-N-Me-D-Asn(Trt)-OH in peptide chemistry or biomedical research? Or are you looking for information about a specific aspect of this compound? Please let me know so I can provide a more accurate and helpful response. If you're interested in the role of Fmoc-N-Me-D-Asn(Trt)-OH, it's likely related to peptide synthesis, as Fmoc (9-fluorenylmethyloxysuccinimide) is a common protecting group used in solid-phase peptide synthesis. The "Trt" (trityl) group is also a protecting group, typically used to protect the amino group of amino acids during peptide synthesis. The compound might be a protected form of asparagine or a derivative used in the synthesis of peptides or proteins for biomedical applications. If you have a specific question about this compound, please let me know and I'll do my best to help! It looks like there was an error in the text you provided, with some repeated and incomplete sections. Let me clarify the key points about Fmoc-N-Me-D-Asn(Trt), which is a protected amino acid derivative commonly used in peptide synthesis. ### What is Fmoc-N-Me-D-Asn(Trt)? - Fmoc (9-Fluorenylmethyloxysuccinimide): A protecting group used to block the amino group of amino acids during solid-phase peptide synthesis (SPPS). - N-Me-D-Asn (N-Methyl-D-Asparagine): A modified amino acid where the asparagine (Asn) residue is methylated at the ε-amino group (the side chain of asparagine). This modification can affect peptide folding, stability, or biological activity. - Trt (Trityl): Another protecting group that protects the amino group of the amino acid, often used in solution-phase synthesis or to prevent side reactions. ### Key Uses in Peptide Chemistry 1. Solid-Phase Peptide Synthesis (SPPS): - The Fmoc group is commonly used to protect the N-terminal amino group of amino acids during SPPS. - The Trt group may protect the side chain of the amino acid (e.g., the methyl group in N-Me-D-Asn) to prevent unwanted side reactions during synthesis. 2. Modified Peptides: - N-Methyl-D-Asn is a non-natural amino acid that can be incorporated into peptides to alter their stability, binding affinity, or immunogenicity. - Such modifications are useful in drug design, protein engineering, or biomedical applications where specific functional properties are required. 3. Biomedical Research: - Peptides containing N-Me-D-Asn may be used to mimic or modulate protein interactions, enzyme activity, or cell signaling pathways. - They are also used in peptide-based therapeutics or diagnostic agents. ### Why This Compound Matters - The Fmoc-Trt protecting groups allow for controlled synthesis of complex peptides with specific modifications. - N-Me-D-Asn is a non-proteinogenic amino acid that can enhance the chemical stability of peptides, making them more suitable for in vivo applications (e.g., drug delivery, vaccine development). If you have a specific question about synthesis, function, or applications of this compound, feel free to ask!